2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide

• IUPAC Name: 2-methoxy-5-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C15H16N2O4S/c1-17(11-6-4-3-5-7-11)22(19,20)12-8-9-14(21-2)13(10-12)15(16)18/h3-10H,1-2H3,(H2,16,18)
• InChI Key: TZZQLHYNSRMYLH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)N
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide is an organic compound with a complex structure that includes a methoxy group, a methyl(phenyl)sulfamoyl group, and a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide typically involves multiple steps. One common method starts with the preparation of the benzamide core, followed by the introduction of the methoxy group and the methyl(phenyl)sulfamoyl group. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: This reaction can replace one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens or alkylating agents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions with proteins or enzymes.

Medicine: It has potential therapeutic applications, such as acting as an inhibitor or modulator of specific biological targets.

Industry: It can be used in the development of new materials, catalysts, or other industrial products.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Methoxy-5-[methyl(phenyl)sulfamoyl]benzamide include:

Methyl 2-Methoxy-5-Sulfamoylbenzoate: This compound has a similar structure but lacks the methyl(phenyl)sulfamoyl group.

5-Chloro-2-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide: This compound has a similar core structure but includes a chloro group and a different sulfamoyl substitution.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.